Cas no 162881-26-7 (Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)

• Product Name: Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide
• CAS No: 162881-26-7
• MF: C₂₆H₂₇O₃P
• MW: 418.46454834938
• MDL: MFCD01863675
• CID: 65669
• PubChem ID: 24873541
• Update Time: 2026-05-14

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide
• Photoinitiator XBPO
• phenyl bis(2,4,6-trimethylbenzoyl)-phosphine oxide
• BAPOs
• Bisacylphosphine oxides
• BAPO
• Phosphineoxide, phenylbis(2,4,6-trimethylbenzoyl)- (9CI)
• Irgacure 819DW
• HRcure-819
• OMNIRAD 380
• OMNIRAD 819
• PHine oxide
• IRGACURE(R) 819
• Photoinitiator 819
• former IRGACURE 819
• (Phenylphosphoryl)bis(mesitylmethanone)
• BIS(2,4,6-TRIMETHYLBENZOYL)PHENYLPHOSPHINE OXIDE
• Methanone,1,1'-(phenylphosphinylidene)bis[1-(2,4,6-trimethylphenyl)-
• Photoinitiator 908

• MDL： MFCD01863675
• Inchi： 1S/C26H27O3P/c1-16-12-18(3)23(19(4)13-16)25(27)30(29,22-10-8-7-9-11-22)26(28)24-20(5)14-17(2)15-21(24)6/h7-15H,1-6H3
• InChI Key： GUCYFKSBFREPBC-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C(=O)P(=O)(C2=CC=CC=C2)C(=O)C3=C(C)C=C(C)C=C3C)C

Computed Properties

• Exact Mass: 418.17000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 590.0±60.0 °C at 760 mmHg
• Flash Point: 310.6±32.9 °C
• Solubility: acetone, acetonitrile, toluene, and hexanedioldiacrylate: soluble
• PSA: 61.02000
• LogP: 6.20620
• Solubility: Soluble, soluble in acetone, acetonitrile, toluene and hexanediol diacrylate
• λmax: 366(MeOH)(lit.)
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H413
• Warning Statement： P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 43-53
• Safety Instruction： S22-S24-S37-S61
• Hazardous Material Identification：
• Risk Phrases：R43; R53
• Safety Term：S22;S24;S37;S61
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (CAS No. 162881-26-7): A Comprehensive Overview

The compound Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide, identified by the CAS number 162881-26-7, is a sophisticated organophosphorus derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural configuration, exhibits a range of properties that make it a valuable tool in various scientific applications.

At the core of its molecular structure lies a phosphine oxide moiety, which is flanked by two phenyl groups and four 2,4,6-trimethylbenzoyl groups. This arrangement imparts upon the compound a high degree of stability and reactivity, making it particularly useful in synthetic chemistry and catalytic processes. The presence of the trimethyl substituents on the benzoyl groups enhances the compound's lipophilicity, facilitating its interaction with biological membranes and macromolecules.

In recent years, Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide has been extensively studied for its potential applications in drug development. Its ability to act as a chiral ligand in asymmetric synthesis has opened new avenues for the creation of enantiomerically pure pharmaceuticals. This is particularly crucial in medicinal chemistry, where the efficacy and safety of drugs are highly dependent on their stereochemical configuration.

One of the most compelling aspects of this compound is its role in photopharmacology. Recent research has demonstrated that Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide can be incorporated into photoactive drug candidates, enabling the development of therapies that respond to light stimuli. This approach has shown promise in treating various conditions, including cancer and neurodegenerative diseases. The compound's ability to modulate light-induced reactions makes it an attractive candidate for next-generation therapeutic strategies.

The compound's utility extends beyond pharmaceutical applications into materials science. Its unique electronic properties have been explored for use in organic electronics and optoelectronic devices. The phosphine oxide core contributes to its stability under various conditions, while the aromatic rings enhance its charge transport capabilities. These characteristics make it a promising candidate for developing advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

In academic research, Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide has been employed as a key intermediate in synthesizing complex organic molecules. Its reactivity allows for the construction of intricate molecular architectures, which are otherwise difficult to achieve using conventional synthetic methods. This has led to significant advancements in synthetic organic chemistry and has provided chemists with new tools for constructing novel compounds.

The compound's interaction with biological systems has also been a subject of intense investigation. Studies have shown that it can interact with specific enzymes and receptors, modulating their activity in ways that could be exploited for therapeutic purposes. For instance, researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression. By understanding these interactions at a molecular level, scientists are paving the way for more targeted and effective treatments.

The synthesis of Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide is another area where significant progress has been made. Advanced synthetic techniques have enabled chemists to produce this compound with high purity and yield. These advancements are crucial for ensuring that researchers can conduct their experiments under controlled conditions without interference from impurities.

The environmental impact of this compound is also an important consideration. Efforts have been made to develop green chemistry approaches for its synthesis and application, minimizing waste and reducing energy consumption. Such sustainable practices are essential for ensuring that chemical research remains viable long-term without compromising environmental integrity.

In conclusion, Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (CAS No. 162881-26-7) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in pharmaceutical research, materials science, and synthetic chemistry. As our understanding of its capabilities continues to grow, so too will its impact on advancing scientific knowledge and developing innovative solutions to global challenges.